Cas no 950922-11-9 (2-Bromo-6-(trifluoromethoxy)aniline)
950922-11-9 structure
Product Name:2-Bromo-6-(trifluoromethoxy)aniline
CAS No:950922-11-9
MF:C7H5BrF3NO
MW:256.019911527634
CID:4974184
Update Time:2023-08-24
2-Bromo-6-(trifluoromethoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-6-(trifluoromethoxy)aniline
- 2-Bromo-6-(trifluoromethoxy)aniline
-
- Inchi： 1S/C7H5BrF3NO/c8-4-2-1-3-5(6(4)12)13-7(9,10)11/h1-3H,12H2
- InChI Key： ALAFDQSBVMDQAR-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1N)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- XLogP3: 3.1
- Topological Polar Surface Area: 35.2
2-Bromo-6-(trifluoromethoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013020567-250mg |
2-Bromo-6-(trifluoromethoxy)aniline |
950922-11-9 | 97% | 250mg |
$475.20 | 2023-08-31 | |
| Alichem | A013020567-500mg |
2-Bromo-6-(trifluoromethoxy)aniline |
950922-11-9 | 97% | 500mg |
$815.00 | 2023-08-31 | |
| Alichem | A013020567-1g |
2-Bromo-6-(trifluoromethoxy)aniline |
950922-11-9 | 97% | 1g |
$1534.70 | 2023-08-31 |
2-Bromo-6-(trifluoromethoxy)aniline Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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